Cas no 1807003-31-1 (3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde
• CAS No: 1807003-31-1
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888441
• Update Time: 2025-08-02

3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-8-6(13)2-4(7(9)10)5(3-12)11-8/h2-3,7,13H,1H3
• InChI Key： PBHOVTDVKAQSFT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1C=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde

Recent Advances in the Study of 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde (CAS: 1807003-31-1)

3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde (CAS: 1807003-31-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors for a class of enzymes involved in inflammatory pathways. The study highlighted the compound's unique structural features, including the difluoromethyl group, which enhances binding affinity and metabolic stability. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's properties, resulting in inhibitors with nanomolar potency.

In addition to its applications in enzyme inhibition, recent research has also explored the antimicrobial properties of derivatives of 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of analogs and their evaluation against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited broad-spectrum activity, particularly against drug-resistant strains of Staphylococcus aureus and Candida albicans. The study attributed this activity to the compound's ability to disrupt microbial cell wall synthesis, a mechanism distinct from existing antibiotics.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde has also seen methodological improvements in recent years. A 2023 paper in Organic Process Research & Development described a scalable and environmentally friendly route to produce the compound with high yield and purity. The new method employs catalytic fluorination and avoids the use of hazardous reagents, addressing some of the challenges associated with traditional synthetic approaches. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Looking ahead, the potential therapeutic applications of 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde and its derivatives are vast. Ongoing research is investigating its utility in oncology, where preliminary data suggest that certain analogs may exhibit selective cytotoxicity against cancer cells. Furthermore, its role in the development of next-generation antimicrobial agents is being actively explored, particularly in light of the growing threat of antibiotic resistance. Future studies will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to enhance their clinical viability.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-methoxypyridine-2-carboxaldehyde (CAS: 1807003-31-1) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications will undoubtedly yield further insights and innovations in the field of chemical biology and pharmaceutical sciences.